Cas no 1346708-18-6 (2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine)

• Product Name: 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine
• CAS No: 1346708-18-6
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD18205755
• CID: 1034440
• PubChem ID: 71302214
• Update Time: 2025-10-31

2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine
• 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethamine
• 2-(4-chloropyridin-2-yl)oxy-N,N-dimethylethanamine
• 2-((4-chloropyridin-2-yl)oxy)-N,N-dimethylethan-1-amine
• DTXSID10744564
• 1346708-18-6
• 2-[(4-Chloropyridin-2-yl)oxy]-N,N-dimethylethan-1-amine

• MDL： MFCD18205755
• Inchi： 1S/C9H13ClN2O/c1-12(2)5-6-13-9-7-8(10)3-4-11-9/h3-4,7H,5-6H2,1-2H3
• InChI Key： PELVVKWJGWRHDW-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)OCCN(C)C

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine

Introduction to 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine (CAS No. 1346708-18-6)

2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine, identified by its Chemical Abstracts Service (CAS) number 1346708-18-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural motif of this molecule, featuring a 4-chloropyridin-2-yl moiety linked to an N,N-dimethylaminoethyl group through an oxygen atom, endows it with unique chemical properties that make it a valuable intermediate in the synthesis of more complex pharmacophores.

The relevance of this compound is underscored by its utility in the development of novel therapeutic agents. Pyridine derivatives are well-known for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of a chlorine substituent at the 4-position of the pyridine ring enhances the electrophilicity of the ring, making it susceptible to nucleophilic substitution reactions, which is a key feature in medicinal chemistry for introducing further functional groups. Additionally, the N,N-dimethylethanamine moiety contributes to the compound's basicity, which can be exploited in designing drugs that require interaction with acidic biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. The structural features of 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine make it a promising candidate for designing PPI modulators. Specifically, the combination of the pyridine ring and the amine group provides a scaffold that can interact with hydrophobic and polar regions of protein surfaces, respectively. This dual interaction capability is essential for achieving high affinity and selectivity in drug design.

Moreover, advancements in computational chemistry and molecular modeling have facilitated the rational design of molecules like 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine. These computational tools allow researchers to predict binding modes and affinities of compounds with biological targets with remarkable accuracy. By leveraging these techniques, scientists have been able to optimize the structure of this compound to enhance its pharmacological properties. For instance, modifications to the chlorine substituent or the N,N-dimethylaminoethyl group can fine-tune its interactions with specific proteins, leading to improved therapeutic efficacy.

The synthesis of 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine involves multi-step organic transformations that highlight its synthetic versatility. The key steps typically include nucleophilic aromatic substitution on 4-chloro-2-pyridinol to introduce an ether linkage with N,N-dimethylethanamine. This process requires careful optimization of reaction conditions to ensure high yields and purity. The use of palladium-catalyzed cross-coupling reactions has also been explored as an alternative route, offering improved regioselectivity and reduced byproduct formation.

In the context of drug discovery, 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine serves as a building block for more complex molecules. Its ability to undergo further functionalization makes it a versatile intermediate in synthesizing heterocyclic compounds with potential therapeutic applications. For example, it can be used to construct fused pyridine rings or incorporate additional pharmacophoric elements through sequential reactions. Such structural diversification is crucial for identifying lead compounds with optimized pharmacokinetic and pharmacodynamic profiles.

Recent studies have also explored the role of pyridine derivatives in addressing neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system (CNS) targets makes them attractive candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The unique structural features of 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine position it as a potential candidate for developing novel therapeutics in this domain. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential.

The environmental impact and sustainability considerations are also important aspects when evaluating compounds like 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine. Green chemistry principles have been increasingly adopted in pharmaceutical synthesis to minimize waste and hazardous byproducts. Innovations such as flow chemistry and biocatalysis have enabled more sustainable production methods for pyridine derivatives. These approaches not only reduce environmental footprint but also improve process efficiency, making them economically viable alternatives to traditional synthetic routes.

In conclusion, 2-((4-Chloropyridin-2-yl)oxy)-N,N-dimethylethanamine (CAS No. 1346708-18-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing complex bioactive molecules, particularly those targeting protein-protein interactions and neurological disorders. As research continues to advance, this compound will likely play an increasingly important role in discovering new therapeutic agents that address unmet medical needs.